Cas no 53527-49-4 (2,3,12-trihydroxy-4,6a,6b,11,12,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,11,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid)

• Product Name: 2,3,12-trihydroxy-4,6a,6b,11,12,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,11,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
• CAS No: 53527-49-4
• MF: C₃₀H₄₆O₇
• MW: 518.682050228119
• CID: 938707
• PubChem ID: 69569684
• Update Time: 2025-04-19

2,3,12-trihydroxy-4,6a,6b,11,12,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,11,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,12-trihydroxy-4,6a,6b,11,12,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,11,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
• (4R)-2α,3β,19α-Trihydroxyurs-12-ene-23,28-dioic acid
• 2,3,19-trihydroxyurs-12-ene-23,28-dioic acid
• Corosin
• trachelosperogenin A
• Capsularone
• Vismiaefolic acid
• NSC-144943
• 53527-49-4
• DTXSID80301608
• NSC144943
• CHEBI:167968
• SCHEMBL5797160

• Inchi： 1S/C30H46O7/c1-16-9-12-30(24(35)36)14-13-26(3)17(21(30)29(16,6)37)7-8-19-25(2)15-18(31)22(32)28(5,23(33)34)20(25)10-11-27(19,26)4/h7,16,18-22,31-32,37H,8-15H2,1-6H3,(H,33,34)(H,35,36)
• InChI Key： FYGSMJAMPMZYFS-UHFFFAOYSA-N
• SMILES： OC1(C)C(C)CCC2(C(=O)O)CCC3(C)C(=CCC4C5(C)CC(C(C(C(=O)O)(C)C5CCC43C)O)O)C21

Computed Properties

• Exact Mass: 518.32400
• Monoisotopic Mass: 518.32435380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 135.29000
• LogP: 4.23990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids